Cas no 14227-87-3 (2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride)

2,3,4,6-Tetra-O-acetyl-α-D-galactopyranosyl chloride is a key glycosyl donor widely used in carbohydrate chemistry for the synthesis of oligosaccharides and glycoconjugates. The acetyl protecting groups enhance stability and facilitate selective glycosylation reactions. Its α-configuration and reactive chloride leaving group make it particularly effective for stereocontrolled glycosidic bond formation under mild conditions. This compound is commonly employed in Koenigs-Knorr and related glycosylation methodologies. It serves as a versatile intermediate in the preparation of complex glycostructures for biochemical and pharmaceutical research. High purity and consistent reactivity ensure reliable performance in synthetic applications. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride structure

14227-87-3 structure

Product Name:2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride

CAS No:14227-87-3

MF:C₁₄H₁₉ClO₉

MW:366.748264551163

CID:120250

PubChem ID:9976196

Update Time:2025-06-12

2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride Chemical and Physical Properties

Names and Identifiers

- 2,3,4,6-Tetra-O-acetyl-α-D-galactopyranosyl Chloride
- 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL CHLORIDE
- 2,3,4,6-Tetra-O-acet
- 2,3,4,6-TETRA-O-ACETYL-Α-D-GALACTOPYRANOSYL CHLORIDE,WHITE SOLID
- a-D-Galactopyranosyl chloride,2,3,4,6-tetraacetate
- [(2R,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-(2-methylsulfonylsulfanylethylcarbamoylamino)oxan-2-yl]methyl acetate
- Acetchlor-alpha-D-galactose
- ACETOCHLORO-ALPHA-D-GALACTOSE
- alpha-D-Galactopyranosyl chloride tetraacetate
- α-D-Galactopyranosyl Chloride, 2,3,4,6-Tetraacetate
- 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl chloride
- 1-CHLORO-2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSE
- 14227-87-3
- [(2R,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-chlorooxan-2-yl]methyl acetate
- (2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-chlorotetrahydro-2H-pyran-3,4,5-triyl triacetate
- SCHEMBL7153026
- J-007631
- I+/--D-Galactopyranosyl chloride, tetraacetate
- MFCD00190700
- 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride
- Inchi： 1S/C14H19ClO9/c1-6(16)20-5-10-11(21-7(2)17)12(22-8(3)18)13(14(15)24-10)23-9(4)19/h10-14H,5H2,1-4H3/t10-,11+,12+,13-,14+/m1/s1
- InChI Key： BYWPSIUIJNAJDV-HTOAHKCRSA-N
- SMILES： Cl[C@@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

Exact Mass: 366.07200
Monoisotopic Mass: 366.0717599g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 24
Rotatable Bond Count: 9
Complexity: 507
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 114Å²

Experimental Properties

PSA: 114.43000
LogP: 0.30830

2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T279565-2.5g	2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride	14227-87-3		2.5g	$ 201.00	2023-09-06
TRC	T279565-25g	2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride	14227-87-3		25g	$ 1608.00	2023-09-06